2-(hexyloxy)-1,3-benzothiazole

• IUPAC Name: 2-hexoxy-1,3-benzothiazole
• InChI: InChI=1S/C13H17NOS/c1-2-3-4-7-10-15-13-14-11-8-5-6-9-12(11)16-13/h5-6,8-9H,2-4,7,10H2,1H3
• InChI Key: MVRBWVGDVUXEGK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=NC2=CC=CC=C2S1
• Molecular Formula: C13H17NOS
• Molecular Weight: 235.35 g/mol

Description

2-(Hexyloxy)-1,3-benzothiazole, also known as HBT, is a heterocyclic compound that has gained significant attention in the field of organic electronics due to its unique properties. HBT is a fluorescent molecule that emits blue light, making it a useful material for the fabrication of organic light-emitting diodes (OLEDs).

Scientific Research Applications

2-(hexyloxy)-1,3-benzothiazole has been extensively studied for its potential use in OLEDs due to its high quantum yield and good thermal stability. It has also been investigated for its use as a fluorescent probe for the detection of metal ions and as a photosensitizer for photodynamic therapy. Additionally, this compound has been shown to exhibit antimicrobial activity against various bacterial strains.

Mechanism of Action

The mechanism of action of 2-(hexyloxy)-1,3-benzothiazole in OLEDs involves the transfer of electrons from the highest occupied molecular orbital (HOMO) to the lowest unoccupied molecular orbital (LUMO), resulting in the emission of blue light. In the case of metal ion detection, this compound acts as a chelating agent, forming a complex with the metal ion that leads to a change in fluorescence intensity. As a photosensitizer, this compound generates singlet oxygen upon exposure to light, which can cause cell death in cancer cells.
Biochemical and physiological effects:
While this compound has been shown to exhibit antimicrobial activity, its effects on human health are not well understood. Further studies are needed to determine its toxicity and potential side effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(hexyloxy)-1,3-benzothiazole in lab experiments is its high quantum yield and good thermal stability, which make it a useful material for OLEDs. However, its potential toxicity and limited solubility in aqueous solutions may pose challenges for certain applications.

Future Directions

Future research on 2-(hexyloxy)-1,3-benzothiazole could focus on improving its solubility in aqueous solutions and reducing its potential toxicity. Additionally, this compound could be further investigated for its antimicrobial properties and potential use in photodynamic therapy. Further studies could also explore the use of this compound in other applications, such as sensing and catalysis.
In conclusion, this compound is a unique compound with promising applications in the field of organic electronics and other scientific research areas. Its synthesis method, mechanism of action, and potential advantages and limitations have been discussed in this paper, along with future directions for research.

Synthesis Methods

The synthesis of 2-(hexyloxy)-1,3-benzothiazole involves the condensation of 2-aminobenzenethiol with 1-bromo-6-hexanol in the presence of a base such as potassium carbonate. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of this compound as a white solid with a high yield.